N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide

• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol
• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C13H16N2O2S/c1-9-4-3-5-11(10(9)2)17-8-12(16)15-13-14-6-7-18-13/h3-5H,6-8H2,1-2H3,(H,14,15,16)
• InChI Key: WZKKGMOJIXABPH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=NCCS2)C

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide, also known as DTTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DTTA is a thiazole-based compound that has a unique structure and properties, making it an interesting subject for further study.

Mechanism of Action

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The exact mechanism of action is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of tumor growth, the induction of apoptosis, and the inhibition of cell proliferation. N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has also been shown to have antioxidant activity, which may contribute to its antitumor activity.

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has several advantages for use in lab experiments, including its unique structure and properties, its ability to act as a chelating agent for heavy metal ions, and its potential applications in medicinal chemistry and material science. However, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research involving N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide, including the development of new synthetic methods, the study of its mechanism of action, and the exploration of its potential applications in various fields. In medicinal chemistry, future research could focus on the development of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide derivatives with improved antitumor activity and reduced toxicity. In material science, future research could focus on the synthesis of new MOFs using N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide as a ligand. In environmental science, future research could focus on the use of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide as a chelating agent for heavy metal ions in contaminated water. Overall, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has the potential to be a valuable compound for scientific research and could lead to the development of new drugs, materials, and environmental technologies.

Synthesis Methods

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2-(2,3-dimethylphenoxy)acetic acid with thiosemicarbazide in the presence of acetic anhydride and sulfuric acid. Other methods include the reaction of 2,3-dimethylphenol with chloroacetyl chloride, followed by the reaction with thiosemicarbazide to form the thiazole ring.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been shown to have antitumor activity and has been studied as a potential drug candidate for cancer treatment. In material science, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been used as a ligand in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. In environmental science, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(2,3-dimethylphenoxy)acetamide has been used as a chelating agent for heavy metal ions in water treatment.